Cas no 61940-59-8 (1-(propan-2-yloxy)-3-(prop-2-en-1-yloxy)propan-2-ol)

1-(propan-2-yloxy)-3-(prop-2-en-1-yloxy)propan-2-ol structure
61940-59-8 structure
Product Name:1-(propan-2-yloxy)-3-(prop-2-en-1-yloxy)propan-2-ol
CAS No:61940-59-8
MF:C9H18O3
MW:174.237423419952
CID:1631091
PubChem ID:112464
Update Time:2025-04-21

1-(propan-2-yloxy)-3-(prop-2-en-1-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(propan-2-yloxy)-3-(prop-2-en-1-yloxy)propan-2-ol
    • 1-(Allyloxy)-3-isopropoxypropan-2-ol
    • 2-propanol, 1-(1-methylethoxy)-3-(2-propen-1-yloxy)-
    • 1-Isopropoxy-3-(allyloxy)-2-propanol
    • 61940-59-8
    • BRN 3536635
    • 1-Allyl-3-isopropyl glycerol diether
    • 1-[(Propan-2-yl)oxy]-3-[(prop-2-en-1-yl)oxy]propan-2-ol
    • DB-312213
    • 2-Propanol, 1-allyloxy-3-isopropoxy-
    • DTXSID80977483
    • Inchi: 1S/C9H18O3/c1-4-5-11-6-9(10)7-12-8(2)3/h4,8-10H,1,5-7H2,2-3H3
    • InChI Key: PLMMQIFFXIVYQI-UHFFFAOYSA-N
    • SMILES: O(C(C)C)CC(COCC=C)O

Computed Properties

  • Exact Mass: 174.12564
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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